Cas no 16168-25-5 (1-Piperidinesulfonamide,3,5-dimethyl-,cis-(8CI))

• Product Name: 1-Piperidinesulfonamide,3,5-dimethyl-,cis-(8CI)
• CAS No: 16168-25-5
• MF: C₇H₁₆N₂O₂S
• MW: 192.279140472412
• CID: 121456
• Update Time: 2024-01-24

1-Piperidinesulfonamide,3,5-dimethyl-,cis-(8CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinesulfonamide,3,5-dimethyl-,cis-(8CI)

• Inchi： 1S/C7H16N2O2S/c1-6-3-7(2)5-9(4-6)12(8,10)11/h6-7H,3-5H2,1-2H3,(H2,8,10,11)/t6-,7+
• InChI Key： XCTJSFUMPBDEIH-KNVOCYPGSA-N
• SMILES： N1(S(N)(=O)=O)C[C@@H](C)C[C@@H](C)C1

Computed Properties

• Exact Mass: 192.093
• Monoisotopic Mass: 192.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 306.6±25.0 °C(Predicted)
• pka: 12.74±0.60(Predicted)